Zirconium acetate

Zirconia-based Nanomaterials

Scientific Field: Nanoscience

Application Summary: Zirconia nanomaterials have found numerous applications as nanocatalysts, nanosensors, adsorbents, etc. Their exceptional biomedical applications in dentistry and drug delivery, and interesting biological properties, viz.

Methods of Application: Different synthetic pathways are used to explore the physico-chemical properties of zirconia-based nanomaterials.

Zirconium-based Metal–Organic Frameworks (Zr-MOFs)

Scientific Field: Biomedical Applications

Application Summary: Zr-MOFs are comparatively stable with low cytotoxicity and high drug-loading capacity.

Methods of Application: This review article demonstrates the recently developed synthetic routes for various surface-functionalized Zr-MOFs with their advantages and disadvantages.

Results or Outcomes: Some important Zr-based MOFs employed for biomedical applications such as drug delivery, immunoassay, antitumor activity, cytotoxicity activity, etc.

Electro Ceramics and Other Special Ceramics

Scientific Field: Material Science

Application Summary: Zirconium hydroxide, zirconium acetate and zirconium propionate are used in electro ceramics and other special ceramics.

Methods of Application: These chemicals are used as dielectrics in capacitors, sensors and piezoelectrics.

Results or Outcomes: Zirconia is also applied for these purposes.

Development of Zirconia Coatings

Application Summary: Zirconium acetate solution is a metallic salt solution that can be used as a zirconium-based precursor for the development of zirconia coatings.

Methods of Application: The zirconium acetate solution is applied to a substrate and then heated to form a zirconia coating.

Results or Outcomes: The resulting zirconia coating can provide improved hardness, wear resistance, and thermal insulation.

Stabilizer for Colloidal Solutions

Scientific Field: Chemistry

Application Summary: Zirconium acetate can act as a stabilizer for colloidal solutions.

Methods of Application: Zirconium acetate is added to a colloidal solution to prevent the particles from aggregating and settling out.

Results or Outcomes: The addition of zirconium acetate can help maintain the stability of the colloidal solution over time.

Flame Retardant Treatments

Application Summary: Zirconium acetate can be used in flame retardant treatments.

Methods of Application: Zirconium acetate is applied to materials to make them more resistant to ignition and burning.

Results or Outcomes: The treated materials exhibit improved fire resistance, which can enhance safety in various applications.

Controlled Growth of Ice Crystals

Application Summary: Zirconium acetate can be used in the controlled growth of ice crystals.

Methods of Application: Zirconium acetate is applied to a solution to control the growth of ice crystals.

Results or Outcomes: The addition of zirconium acetate can help control the size and shape of the ice crystals that form.

Water Proofing

Application Summary: Zirconium acetate can be used in water proofing treatments.

Methods of Application: Zirconium acetate is applied to materials to make them more resistant to water.

Results or Outcomes: The treated materials exhibit improved water resistance, which can enhance durability in various applications.

Precursor to Metal-Organic Frameworks (MOFs)

Application Summary: Zirconium acetate is a common precursor to metal-organic frameworks (MOFs).

Methods of Application: Zirconium acetate is used in the synthesis of MOFs, which are compounds consisting of metal ions or clusters coordinated to organic ligands.

Results or Outcomes: The resulting MOFs have a variety of applications, including gas storage, catalysis, and drug delivery.

Zirconium acetate is an inorganic compound with the chemical formula $\text{Zr}_6\text{O}_4(\text{OH})_4(\text{C}_2\text{H}_3\text{O}_2)_{12}$. It typically forms through the reaction of zirconyl chloride with acetic acid, resulting in a complex structure that includes both zirconium and acetate ions. This compound is recognized for its role as a precursor in the synthesis of metal-organic frameworks (MOFs) and has garnered attention due to its unique structural properties and potential applications in various fields .

• Toxicity: Studies suggest low systemic toxicity upon dermal exposure []. However, it can be corrosive to eyes [].
• Flammability: Not flammable.
• Reactivity: Decomposes on heating, releasing acetic acid fumes [].

Safety Precautions:

• Wear appropriate personal protective equipment (PPE) like gloves, safety glasses, and lab coat when handling zirconium acetate.
• Avoid contact with eyes and skin.
• Work in a well-ventilated area.
• Properly dispose of waste according to local regulations.

This reaction highlights the substitution of chloride ions by acetate ions. Additionally, zirconium acetate can undergo hydrolysis and condensation reactions, leading to the formation of more complex structures such as oligomers and polymers .

The synthesis of zirconium acetate can be achieved through various methods:

• Direct Reaction: Mixing zirconium chloride with excess acetic acid at temperatures below 80°C under reduced pressure leads to the formation of zirconium acetate .
• Metal-Organic Precipitation: A novel method involves the precipitation of zirconium oxy-hydroxy-acetate from zirconium chloride and acetic acid solutions, which can then be thermally treated to yield zirconium oxide .
• Hydrothermal Synthesis: This method utilizes high-pressure conditions to facilitate the formation of zirconium acetate from its precursors, enhancing yield and purity .

Zirconium acetate finds applications across various domains:

• Catalysis: It is used as a catalyst or catalyst precursor in organic synthesis reactions.
• Material Science: As a precursor for metal-organic frameworks, it plays a critical role in developing materials for gas storage and separation.
• Ceramics: Zirconium acetate is utilized in producing advanced ceramics due to its thermal stability and mechanical properties.
• Biomedical Fields: Its mild biological activity allows for exploration in drug delivery systems and biocompatible materials .

Interaction studies involving zirconium acetate focus on its coordination chemistry with various ligands, particularly acetic acid. Research utilizing X-ray absorption fine structure spectroscopy has demonstrated how increasing concentrations of acetic acid lead to structural rearrangements in the coordination environment of zirconium, transitioning from tetranuclear to hexanuclear species . These interactions are crucial for understanding its behavior in different chemical environments.

Zirconium acetate shares similarities with several other compounds, particularly those containing zirconium or acetate groups. Here are some notable comparisons:

Zirconium acetate is unique due to its complex structure involving multiple acetate ligands and its ability to form larger oligomeric structures, setting it apart from simpler compounds like zirconyl acetate or zirconium hydroxide .